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Compound of Interest

Compound Name: CFTR corrector 14

Cat. No.: B15569592

Essential Safety and Handling Guide for CFTR
Corrector 14

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling CFTR corrector 14 (also known as Compound
SVQ26). The following procedures are based on established best practices for handling
chemical compounds in a laboratory setting where a specific Safety Data Sheet (SDS) is not
available. It is imperative to treat compounds with unknown toxicity with a high degree of
caution.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to minimize exposure and ensure
personal safety when handling CFTR corrector 14. The following table summarizes the
recommended PPE.[1][2][3][4]
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. Specifications and
Body Area Required PPE
Remarks

A buttoned, flame-resistant lab

coat should be worn to protect
Torso/Body Laboratory Coat ) ] )

clothing and skin from potential

splashes.[1][4]

Double-gloving is

recommended to provide an

extra layer of protection.[1][5]
) o Gloves should be changed

Hands Disposable Nitrile Gloves

regularly (e.g., every 30-60

minutes) or immediately upon

known or suspected contact

with the compound.[5]

Chemical splash goggles are

required to provide a seal

around the eyes and offer
Eyes Safety Goggles ]

protection from splashes,

sprays, and airborne patrticles.

[1](21[4]

A face shield should be worn in
addition to safety goggles,
especially when there is a
Face Face Shield significant risk of splashing,
such as when preparing
solutions or handling larger

quantities.[2]

Shoes that fully cover the feet

are mandatory to protect
Feet Closed-Toe Shoes ) ) )

against spills and falling

objects.[1]

Respiratory Respirator (as needed) The necessity of respiratory
protection depends on a risk

assessment of the procedure.
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[1] If the compound is volatile,
creates dust, or is handled in a
poorly ventilated area, a
respirator (e.g., N95 or higher)
may be required.[1] All work
with powdered forms of the
compound should be
conducted in a certified

chemical fume hood.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling CFTR
corrector 14 from receipt of the compound to its final disposal. This workflow is designed to

minimize exposure and prevent contamination.
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Preparation Phase

1. Hazard Assessment
Review available data.
Treat as unknown toxicity.

\ 4

2. Assemble PPE
Don lab coat, double gloves,
safety goggles, and face shield.

4

3. Prepare Workspace
Work in a designated area,
preferably a fume hood.
AN J

Proceed to handling

Handlin ’g Phase
y

4. Weighing
Weigh the solid compound
in a fume hood.

Y
5. Solubilization
Prepare solutions within the
fume hood. Use appropriate solvents.

Y
6. Experimental Use
Conduct the experiment following
the established protocol.

Experiment complete

4 Cleanup & D‘i'sposal Phase

7. Decontamination
Wipe down work surfaces
with an appropriate solvent.

\ 4

8. Waste Segregation
Collect all solid and liquid waste
in labeled hazardous waste containers.

\ 4

9. Doffing PPE
Remove PPE in the correct order
to avoid self-contamination.

4

10. Personal Hygiene
Wash hands thoroughly with
soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of CFTR corrector 14.
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Operational and Disposal Plan

A systematic approach to the handling and disposal of CFTR corrector 14 is critical for
laboratory safety and environmental protection.

Operational Protocols

» Receiving and Storage: Upon receipt, inspect the container for any damage. The compound
should be stored in a cool, dry, and well-ventilated area, away from incompatible materials.
The storage location should be clearly labeled.

e Handling:

o All handling of the solid compound, including weighing and solution preparation, must be
conducted within a certified chemical fume hood to minimize inhalation exposure.

o Use dedicated spatulas and glassware. If not possible, ensure thorough cleaning and
decontamination after use.

o Avoid creating dust when handling the powdered form of the compound.
e Spill Management:

o In case of a small spill, carefully clean the area while wearing appropriate PPE. Absorb
liquids with an inert material and collect all contaminated materials in a sealed, labeled

hazardous waste container.

o For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.
Never dispose of chemical waste down the drain or in the regular trash.[6]

o Waste Collection:

o Solid Waste: Collect any unused compound, contaminated consumables (e.g., weigh
boats, pipette tips), and spill cleanup materials in a designated, sealed, and clearly labeled
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hazardous solid waste container.

o Liquid Waste: Collect all solutions containing CFTR corrector 14 in a designated, sealed,
and clearly labeled hazardous liquid waste container. Ensure the container is compatible
with the solvents used.

o Sharps: Any contaminated sharps (e.g., needles) must be disposed of in a designated
sharps container.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name ("CFTR corrector 14"), and any other components of the waste
stream (e.g., solvent names).

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and proper disposal of the hazardous waste.[6] Do not allow waste to
accumulate in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15569592#personal-protective-equipment-for-
handling-cftr-corrector-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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